Cas no 59086-90-7 (Ingenol 3,20-dibenzoate)

Ingenol 3,20-dibenzoate structure

Product Name:Ingenol 3,20-dibenzoate

CAS No:59086-90-7

MF:C₃₄H₃₆O₇

MW:556.645450592041

CID:371449

PubChem ID:442043

Update Time:2026-05-14

Ingenol 3,20-dibenzoate Chemical and Physical Properties

Names and Identifiers

- 1H-2,8a-Methanocyclopenta[a]cyclopropa[e]cyclodecen-11-one,6-(benzoyloxy)-4-[(benzoyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-,(1aR,2S,5R,5aR,6S,8aS,9R,10aR)-
- 1H-2,8a-Methanocyclopenta[a]cyclopropa[e]cyclodecen-11-one,6-(benzoyloxy)-4-[(benzoyloxy)methy...
- 1H-2,8a-Methanocyclopenta[a]cyclopropa[e]cyclodecen-11-one,6-(benzoyloxy)-4-[(benzoyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahyd
- Ingenol 3,20-dibenzoate
- ingenoldibenzoate
- (1aR,2S,5R,5aR,6S,8aS,9R,10aR)-6-(Benzoyloxy)-4-[(benzoyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-11-one
- NSC 262646
- NSC 266220
- RD 4-2174
- AC1L9C5N
- [(1S,4S,5S,6R,9S,10R,12R,14R)-4-benzoyloxy-5,6-dihydroxy-3,11,11,14-tetramethyl-15-oxo-7-tetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dienyl]methyl benzoate
- C09113
- Ingenol-3,20-dibenzoate
- AKOS040754905
- CHEBI:5923
- RD4-2174
- SCHEMBL18873016
- 59086-90-7
- 5,6-dihydroxy-3,11,11,14-tetramethyl-15-oxo-7-(phenylcarbonyloxymethyl)tetracyclo[7.5.1.0<1,5>.0<10,12>]pentadeca-2,7-dien-4-yl benzoate
- Q27106931
- NS00093856
- CHEMBL2165713
- (benzoyloxy-dihydroxy-tetramethyl-oxo-[?]yl)methyl benzoate
- (+)-Ingenol 3,20-dibenzoate
- Ingenol dibenzoate
- MDL： MFCD00211027
- Inchi： InChI=1S/C34H36O7/c1-19-17-33-20(2)15-25-26(32(25,3)4)24(28(33)36)16-23(18-40-30(37)21-11-7-5-8-12-21)27(35)34(33,39)29(19)41-31(38)22-13-9-6-10-14-22/h5-14,16-17,20,24-27,29,35,39H,15,18H2,1-4H3/t20-,24+,25-,26+,27-,29+,33+,34+/m1/s1
- InChI Key： GIMKEHNOTHXONN-NXBFFCPZSA-N
- SMILES： CC1CC2C(C2(C)C)C3C=C(C(C4(C1(C3=O)C=C(C4OC(=O)C5=CC=CC=C5)C)O)O)COC(=O)C6=CC=CC=C6

Computed Properties

Exact Mass: 556.24600
Monoisotopic Mass: 556.246
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 41
Rotatable Bond Count: 7
Complexity: 1160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 4.1
Topological Polar Surface Area: 110

Experimental Properties

Color/Form: Not available
Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 697 °C at 760 mmHg
Flash Point: 221.6 °C
Refractive Index: 1.639
Solubility: Insuluble (7.2E-4 g/L) (25 ºC),
PSA: 110.13000
LogP: 4.54460
Solubility: Not available

Ingenol 3,20-dibenzoate Security Information

WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R20/21/22
Storage Condition：−20°C

Ingenol 3,20-dibenzoate Pricemore >>

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